![molecular formula C13H22N2O4 B6191241 2-{5-[(tert-butoxy)carbonyl]-2,5-diazabicyclo[2.2.2]octan-2-yl}acetic acid CAS No. 2680538-85-4](/img/new.no-structure.jpg)
2-{5-[(tert-butoxy)carbonyl]-2,5-diazabicyclo[2.2.2]octan-2-yl}acetic acid
Overview
Description
2-{5-[(tert-butoxy)carbonyl]-2,5-diazabicyclo[222]octan-2-yl}acetic acid is a complex organic compound known for its unique bicyclic structure
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 2-{5-[(tert-butoxy)carbonyl]-2,5-diazabicyclo[222]octan-2-yl}acetic acid typically involves multiple steps One common method includes the protection of the amine groups with a tert-butoxycarbonyl (Boc) group, followed by the formation of the bicyclic structure through a series of cyclization reactions
Industrial Production Methods
Industrial production of this compound may involve similar synthetic routes but on a larger scale, with optimization for yield and purity. This often includes the use of automated reactors and stringent control of reaction conditions to ensure consistency and efficiency.
Chemical Reactions Analysis
Types of Reactions
2-{5-[(tert-butoxy)carbonyl]-2,5-diazabicyclo[2.2.2]octan-2-yl}acetic acid can undergo various chemical reactions, including:
Oxidation: This compound can be oxidized under specific conditions to form corresponding oxidized products.
Reduction: Reduction reactions can be performed to modify the functional groups within the compound.
Substitution: The compound can undergo nucleophilic substitution reactions, particularly at the acetic acid moiety.
Common Reagents and Conditions
Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as lithium aluminum hydride, and nucleophiles for substitution reactions. Reaction conditions vary depending on the desired transformation but typically involve controlled temperatures and pH levels.
Major Products
The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield carboxylic acids, while reduction could produce alcohols or amines.
Scientific Research Applications
2-{5-[(tert-butoxy)carbonyl]-2,5-diazabicyclo[2.2.2]octan-2-yl}acetic acid has several applications in scientific research:
Chemistry: It is used as a building block in the synthesis of more complex molecules.
Biology: The compound is studied for its potential interactions with biological macromolecules.
Medicine: Research is ongoing to explore its potential therapeutic applications, particularly in drug design and development.
Industry: It is used in the production of specialty chemicals and materials.
Mechanism of Action
The mechanism of action of 2-{5-[(tert-butoxy)carbonyl]-2,5-diazabicyclo[2.2.2]octan-2-yl}acetic acid involves its interaction with specific molecular targets. The bicyclic structure allows it to fit into particular binding sites, influencing biological pathways and processes. The exact molecular targets and pathways depend on the specific application and context of use.
Comparison with Similar Compounds
Similar Compounds
- 2-{5-[(tert-butoxy)carbonyl]-2,5-diazabicyclo[2.2.2]octan-2-yl}propionic acid
- 2-{5-[(tert-butoxy)carbonyl]-2,5-diazabicyclo[2.2.2]octan-2-yl}butanoic acid
Uniqueness
What sets 2-{5-[(tert-butoxy)carbonyl]-2,5-diazabicyclo[2.2.2]octan-2-yl}acetic acid apart is its specific acetic acid moiety, which can influence its reactivity and interactions compared to similar compounds with different alkyl chains.
Properties
CAS No. |
2680538-85-4 |
|---|---|
Molecular Formula |
C13H22N2O4 |
Molecular Weight |
270.3 |
Purity |
95 |
Origin of Product |
United States |
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